Cas no 2034569-33-8 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 2034569-33-8
• MF: C₁₉H₂₇N₃O₃S₂
• MW: 409.565982103348
• CID: 6276045
• PubChem ID: 122246568
• Update Time: 2025-07-09

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide
• 2034569-33-8
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1-methanesulfonylpiperidine-4-carboxamide
• F6571-0160
• AKOS032469088
• N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C19H27N3O3S2/c1-21(2)17(16-13-26-18-7-5-4-6-15(16)18)12-20-19(23)14-8-10-22(11-9-14)27(3,24)25/h4-7,13-14,17H,8-12H2,1-3H3,(H,20,23)
• InChI Key： LAGGHNHHSYZBPO-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NCC(C2=CSC3C=CC=CC2=3)N(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 409.14938408g/mol
• Monoisotopic Mass: 409.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide

Comprehensive Overview of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 2034569-33-8)

The compound N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 2034569-33-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a benzothiophene core, a dimethylaminoethyl side chain, and a methanesulfonylpiperidine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine.

In recent years, the scientific community has focused on compounds like N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide due to their modular design, which allows for fine-tuning of pharmacological properties. This adaptability is crucial in addressing modern healthcare challenges, such as drug resistance and the need for safer therapeutics. The compound's carboxamide group, for instance, is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in medicinal chemistry.

The rise of AI-driven drug discovery has further amplified interest in molecules like CAS No. 2034569-33-8. Computational models can predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This synergy between synthetic chemistry and artificial intelligence is a hot topic in 2023, as it promises to reduce development timelines and costs. Searches for "benzothiophene derivatives in drug design" or "piperidine carboxamide applications" reflect this trend, underscoring the compound's alignment with cutting-edge research.

From a structural perspective, the methanesulfonyl group in N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide enhances its metabolic stability, a critical factor in drug development. This feature is frequently discussed in forums and publications focused on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization. Additionally, the dimethylaminoethyl segment may contribute to improved bioavailability, a key consideration for oral drug formulations.

Environmental and sustainability concerns in chemical synthesis have also brought attention to compounds like CAS No. 2034569-33-8. Researchers are exploring greener synthetic routes to produce such molecules, minimizing waste and energy consumption. This aligns with global initiatives like green chemistry, a frequently searched term among professionals seeking eco-friendly alternatives. The compound's potential for scalable and sustainable production could make it a benchmark in environmentally conscious pharmaceutical manufacturing.

In summary, N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1-methanesulfonylpiperidine-4-carboxamide represents a convergence of innovative chemistry and contemporary research priorities. Its multifaceted structure and applicability in drug discovery, computational biology, and sustainable synthesis position it as a compound of enduring scientific and industrial relevance. As the field evolves, this molecule is likely to remain at the forefront of discussions bridging chemistry, technology, and healthcare.